![molecular formula C8H7ClN2O2 B2463151 1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid hydrochloride CAS No. 2228833-06-3](/img/structure/B2463151.png)
1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid hydrochloride
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Overview
Description
1H-Pyrrolo[2,3-c]pyridine is a heterocyclic compound . It is a solid substance with the empirical formula C7H6N2 . Its molecular weight is 118.14 . The SMILES string representation of its structure is c1cc2cc[nH]c2cn1
.
Synthesis Analysis
1H-Pyrrolo[2,3-b]pyridine derivatives have been synthesized as potent inhibitors of fibroblast growth factor receptors (FGFRs) . The introduction of a carbamoyl group to the C5-position and substitution of a cyclohexylamino group at the C4-position of the 1H-pyrrolo[2,3-b]pyridine ring led to a large increase in JAK3 inhibitory activity .Molecular Structure Analysis
The molecular structure of 1H-Pyrrolo[2,3-c]pyridine includes a pyrrolopyridine core, which is a bicyclic system containing a five-membered ring fused with a six-membered ring . The five-membered ring contains two nitrogen atoms, while the six-membered ring contains one nitrogen atom .Chemical Reactions Analysis
1H-Pyrrolo[2,3-b]pyridine derivatives have shown potent activities against FGFR1, 2, and 3 . For instance, compound 4h exhibited potent FGFR inhibitory activity with IC50 values of 7, 9, 25, and 712 nM for FGFR1–4, respectively .Physical And Chemical Properties Analysis
1H-Pyrrolo[2,3-c]pyridine is a solid substance . Its empirical formula is C7H6N2, and its molecular weight is 118.14 . The SMILES string representation of its structure isc1cc2cc[nH]c2cn1
.
Scientific Research Applications
Synthetic Routes and Derivatives
1H-Pyrrolo[2,3-c]pyridine derivatives have been synthesized through various methods. For instance, 1-alkyl- and 1-aryl-2-amino-4-cyanopyrroles were converted into 1H-pyrrolo[2,3-b]pyridines using a one-stage process involving 1,3-dicarbonyl compounds (Brodrick & Wibberley, 1975). Additionally, pyrrolopyridine analogs of nalidixic acid, specifically 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, have been synthesized and one compound showed antibacterial activity (Toja et al., 1986).
Structural Analysis and Characterization
The structural determination and analysis of 1H-pyrrolo[2,3-c]pyridine derivatives have been a focus of research. For example, the crystal structure of 1-tosyl-1H-pyrrolo[2,3-c]pyridine-5-carboxylic acid ethyl ester was studied, revealing details about the molecule's shape and stacking arrangements (Chiaroni et al., 1994).
Application in Synthesis
1H-Pyrrolo[2,3-c]pyridines have been used in the synthesis of various compounds. An efficient synthesis method was developed for 1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride, demonstrating the compound's versatility in creating N6-substituted analogues (Nechayev et al., 2013).
Mechanism of Action
1H-Pyrrolo[2,3-b]pyridine derivatives inhibit the FGFR signaling pathway, which plays an essential role in various types of tumors . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling .
Safety and Hazards
1H-Pyrrolo[2,3-c]pyridine is classified as Acute Tox. 4 Oral, Eye Dam. 1, Skin Irrit. 2, and STOT SE 3 . It has hazard statements H302, H315, H318, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
Future Directions
1H-Pyrrolo[2,3-b]pyridine derivatives have shown promise as potent FGFR inhibitors, making them attractive for cancer therapy . Compound 4h, in particular, has been identified as a lead compound beneficial for subsequent optimization . This research has been developing a class of 1H-pyrrolo[2,3-b]pyridine derivatives targeting FGFR with development prospects .
properties
IUPAC Name |
1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2.ClH/c11-8(12)6-3-9-4-7-5(6)1-2-10-7;/h1-4,10H,(H,11,12);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIFDVPCQLIPYFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C1C(=CN=C2)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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